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Compound of Interest

N7-[(2-
Compound Name:
Hydroxyethoxy)methyl)guanine

CAS No.: 91702-61-3

Cat. No.: B129454

Get Quote

\ J

For researchers, scientists, and drug development professionals, the integrity of your work and
the safety of your team are paramount. This guide provides an in-depth, scientifically grounded
protocol for the safe handling and disposal of N7-[(2-Hydroxyethoxy)methyllguanine, an isomer
of the antiviral drug Acyclovir. By understanding the "why" behind each procedural step, you
can foster a culture of safety and ensure the reliability of your experimental outcomes.

Understanding the Compound: Hazard Profile
N7-[(2-Hydroxyethoxy)methyl]guanine is classified with the following GHS hazard statements:
e H315: Causes skin irritation[1]

e H317: May cause an allergic skin reaction[1]

e H319: Causes serious eye irritation[1]
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These classifications necessitate a stringent approach to personal protective equipment (PPE)
to prevent accidental exposure. While comprehensive toxicological data for this specific isomer
is limited, related guanine compounds are known to cause respiratory tract irritation if inhaled.
[2][3][4] Therefore, our safety protocols are designed to mitigate these identified risks.

Core Directive: Personal Protective Equipment
(PPE)

The minimum PPE for handling N7-[(2-Hydroxyethoxy)methyllguanine includes a lab coat,
protective eyeweatr, long pants, and closed-toe shoes.[5] However, due to the specific hazards
of this compound, the following enhanced precautions are mandatory.

Essential Personal Protective Equipment

PPE Component Specification Rationale

Provides a robust barrier
against skin contact and

absorption. Double-gloving is

Gloves Nitrile, double-gloved
recommended to protect
against undetected punctures.
[51[6]
Protects against splashes and
Safety glasses with side airborne particles that can

Eye Protection ) ) S
shields or goggles cause serious eye irritation.[2]

[3]7]

Prevents contamination of

Lab Coat Standard laboratory coat )
personal clothing.[5]
Recommended when handling
the powder form to prevent
Respiratory Protection N95 respirator or equivalent inhalation of dust particles,

which may cause respiratory
irritation.[2][3][8]

Operational Plan: From Receipt to Disposal
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A systematic workflow is critical to minimizing exposure risk. The following step-by-step guide
outlines the entire handling process.

Visualizing the Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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